4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline

• Molecular Formula: C14H17N5OS
• Molecular Weight: 303.39 g/mol
• IUPAC Name: 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline
• InChI: InChI=1S/C14H17N5OS/c1-4-12(13-9-15-19-14(16-13)21-3)18-17-10-5-7-11(20-2)8-6-10/h5-9,17H,4H2,1-3H3/b18-12-
• InChI Key: GQPQJEULIWCUPL-PDGQHHTCSA-N
• Isomeric SMILES: CC/C(=N/NC1=CC=C(C=C1)OC)/C2=CN=NC(=N2)SC
• SMILES: CCC(=NNC1=CC=C(C=C1)OC)C2=CN=NC(=N2)SC

Description

4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline, also known as MTZPA, is a compound that has gained attention due to its potential applications in scientific research. MTZPA is a synthetic compound that belongs to the class of anilines, which are organic compounds containing a phenyl group and an amino group.

Mechanism of Action

The mechanism of action of 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline is not fully understood, but studies have suggested that it may act by inhibiting the activity of specific enzymes involved in cell growth and survival. 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying the acetylation status of histones. HDAC inhibitors have been studied for their potential applications in cancer therapy, as they can induce apoptosis and inhibit the growth of cancer cells.
Biochemical and Physiological Effects
4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline has been shown to have several biochemical and physiological effects. Studies have shown that 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline can induce apoptosis in cancer cells by activating the caspase pathway, which is a series of proteins involved in the process of programmed cell death. 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline has also been shown to inhibit the activity of HDACs, which can lead to changes in gene expression. In addition, 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline has been shown to inhibit the migration and invasion of cancer cells by regulating the expression of specific proteins involved in these processes.

Advantages and Limitations for Lab Experiments

4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, and its purity can be confirmed using techniques such as NMR spectroscopy and HPLC. 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline has also been shown to have potent anticancer activity, which makes it a promising candidate for further research. However, there are also some limitations associated with the use of 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline in lab experiments. For example, it may have off-target effects on other enzymes and proteins, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline. One area of research is to further elucidate the mechanism of action of 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline, particularly its effects on HDACs and other enzymes involved in cell growth and survival. Another area of research is to investigate the potential applications of 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Finally, research can focus on developing more potent and selective analogs of 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline that can be used in the treatment of cancer and other diseases.
Conclusion
In conclusion, 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline is a synthetic compound that has potential applications in scientific research, particularly in the field of cancer biology. 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the migration and invasion of cancer cells. 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline has also been studied for its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the mechanism of action of 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline and to develop more potent and selective analogs of the compound.

Synthesis Methods

4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline can be synthesized by the reaction of 4-methoxyaniline with 1-(3-methylsulfanyl-1,2,4-triazin-5-yl)prop-2-en-1-one in the presence of a base. The reaction results in the formation of a yellow solid, which can be purified by recrystallization. The purity of the compound can be confirmed by using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline has been studied for its potential applications in scientific research, particularly in the field of cancer biology. Studies have shown that 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline can inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. In addition, 4-methoxy-N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)propylideneamino]aniline has been studied for its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.